Cas no 165743-61-3 (Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-)

Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)- structure
165743-61-3 structure
Product Name:Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-
CAS No:165743-61-3
MF:C9H14N2O
MW:166.220262050629
CID:110688
PubChem ID:22145407
Update Time:2025-04-18

Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(1,5-diethyl-1H-pyrazol-3-yl)-
    • Ethanone, 1-(1,5-diethyl-1H-pyrazol-3-yl)- (9CI)
    • 1-(1,5-DIETHYLPYRAZOL-3-YL)ETHANONE
    • 165743-61-3
    • SCHEMBL6077710
    • CVSVOYOSJSDAGG-UHFFFAOYSA-N
    • 1-(1,5-Diethyl-1H-pyrazol-3-yl)ethanone
    • DTXSID301277695
    • 3-Acetyl-1,5-diethylpyrazole
    • Inchi: 1S/C9H14N2O/c1-4-8-6-9(7(3)12)10-11(8)5-2/h6H,4-5H2,1-3H3
    • InChI Key: CVSVOYOSJSDAGG-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(CC)N(CC)N=1

Computed Properties

  • Exact Mass: 166.11072
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89
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